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Compound of Interest

Compound Name:
4-Fluoro-2-methoxy-3-

methylbenzoic acid

CAS No.: 1301718-06-8

Cat. No.: B6335432

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth exploration of 4-Fluoro-2-methoxy-3-
methylbenzoic acid, a substituted aromatic carboxylic acid of interest in medicinal chemistry

and materials science. While not as extensively documented in public databases as some of its

isomers, this guide consolidates available information on its chemical identity, physicochemical

properties, and potential synthetic routes. By examining related compounds and citing

established chemical principles, this document offers a foundational understanding for

researchers and developers working with this and similar molecular scaffolds.

Chemical Identity and Structure
4-Fluoro-2-methoxy-3-methylbenzoic acid is a polysubstituted benzoic acid derivative. Its

unique substitution pattern, featuring a fluorine atom, a methoxy group, and a methyl group on

the benzene ring, offers a distinct electronic and steric profile that can be leveraged in the

design of novel molecules.
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Key Identifiers:

Identifier Value Source

Chemical Name
4-Fluoro-2-methoxy-3-

methylbenzoic acid
-

CAS Number 1301718-06-8 [1]

Molecular Formula C₉H₉FO₃ [1]

SMILES
COC1=C(C(F)=CC=C1C(O)=O

)C
[1]

PubChem CID
Not available in PubChem as

of the latest update.
-

It is important to note that while a CAS number has been assigned and the compound is

available from commercial suppliers, a dedicated PubChem Compound ID (CID) has not been

found. Researchers should exercise due diligence in confirming the identity and purity of this

compound from their chosen source.

Molecular Structure:

The structure of 4-Fluoro-2-methoxy-3-methylbenzoic acid, as determined from its SMILES

string, is depicted below.

Caption: 2D structure of 4-Fluoro-2-methoxy-3-methylbenzoic acid.

Physicochemical Properties
The physicochemical properties of a compound are critical in determining its suitability for

various applications, including its solubility, reactivity, and pharmacokinetic profile in drug

development.

Predicted Physicochemical Properties:
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Property Value Notes

Molecular Weight 184.16 g/mol [1]

XLogP3 1.9
Predicted; indicates moderate

lipophilicity.

Hydrogen Bond Donor Count 1
From the carboxylic acid

group.

Hydrogen Bond Acceptor

Count
3

From the carbonyl oxygen,

methoxy oxygen, and fluorine.

Rotatable Bond Count 2

The C-C bond of the carboxylic

acid and the C-O bond of the

methoxy group.

These predicted values suggest that 4-Fluoro-2-methoxy-3-methylbenzoic acid possesses

drug-like properties according to Lipinski's rule of five, making it an attractive scaffold for

medicinal chemistry programs.

Synthesis and Experimental Protocols
While specific, peer-reviewed synthesis protocols for 4-Fluoro-2-methoxy-3-methylbenzoic
acid are not readily available in the searched literature, a plausible synthetic route can be

proposed based on established organic chemistry reactions and the synthesis of structurally

similar compounds.

Proposed Retrosynthetic Analysis:

A logical approach to the synthesis would involve the construction of the substituted benzene

ring followed by the introduction or modification of the carboxylic acid group.

4-Fluoro-2-methoxy-3-methylbenzoic acid4-Fluoro-2-methoxy-3-methylbenzaldehyde Oxidation1-Bromo-4-fluoro-2-methoxy-3-methylbenzene Formylation (e.g., Vilsmeier-Haack or Duff reaction)Commercially available substituted phenol or aniline Multi-step functional group interconversions (e.g., Sandmeyer reaction, methylation, bromination)

Click to download full resolution via product page
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Caption: Proposed retrosynthetic pathway for 4-Fluoro-2-methoxy-3-methylbenzoic acid.

Exemplary Synthetic Protocol (Hypothetical):

The following protocol is a hypothetical, multi-step synthesis based on common organic

transformations. It is crucial that this protocol is validated and optimized in a laboratory setting.

Step 1: Synthesis of 1-Bromo-4-fluoro-2-methoxy-3-methylbenzene

Starting Material: Begin with a commercially available, appropriately substituted aniline, for

example, 4-fluoro-2-methoxy-3-methylaniline.

Diazotization: Dissolve the aniline in an aqueous solution of a strong acid (e.g., HBr). Cool

the solution to 0-5 °C in an ice bath.

Add a solution of sodium nitrite (NaNO₂) dropwise while maintaining the low temperature to

form the diazonium salt.

Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) bromide (CuBr) in

HBr.

Slowly add the cold diazonium salt solution to the CuBr solution. Nitrogen gas will evolve.

Allow the reaction to warm to room temperature and then heat gently to ensure complete

reaction.

Work-up: After cooling, extract the product with an organic solvent (e.g., diethyl ether or ethyl

acetate). Wash the organic layer with water and brine, then dry over anhydrous sodium

sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by column chromatography on silica gel.

Step 2: Formylation to 4-Fluoro-2-methoxy-3-methylbenzaldehyde

Grignard Formation: React the aryl bromide from Step 1 with magnesium turnings in

anhydrous THF to form the Grignard reagent.
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Formylation: Cool the Grignard reagent to 0 °C and add N,N-dimethylformamide (DMF)

dropwise.

Hydrolysis: Quench the reaction by the slow addition of an acidic aqueous solution (e.g., 1 M

HCl).

Work-up and Purification: Extract the aldehyde with an organic solvent, wash, dry, and purify

by column chromatography.

Step 3: Oxidation to 4-Fluoro-2-methoxy-3-methylbenzoic Acid

Oxidation: Dissolve the aldehyde from Step 2 in a suitable solvent like acetone or a mixture

of t-butanol and water.

Add an oxidizing agent such as potassium permanganate (KMnO₄) or Jones reagent (CrO₃

in sulfuric acid) at a controlled temperature.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Work-up: Quench any excess oxidant. If using KMnO₄, filter off the manganese dioxide.

Acidify the aqueous solution to precipitate the carboxylic acid.

Purification: Collect the solid product by filtration, wash with cold water, and dry.

Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for

further purification.

Applications and Research Interest
Substituted benzoic acids are valuable building blocks in several areas of research and

development.

Medicinal Chemistry: The structural motifs present in 4-Fluoro-2-methoxy-3-methylbenzoic
acid are found in various biologically active molecules. The fluorine atom can enhance

metabolic stability and binding affinity, while the methoxy and methyl groups can modulate

lipophilicity and steric interactions with biological targets. Analogues of this compound could

be explored as inhibitors of enzymes or ligands for receptors. For instance, similar
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fluorinated benzoic acids serve as key intermediates in the synthesis of active

pharmaceutical ingredients (APIs).[2]

Materials Science: Aromatic carboxylic acids are used in the synthesis of polymers, metal-

organic frameworks (MOFs), and liquid crystals. The specific substitution pattern of this

compound could lead to materials with unique electronic and physical properties.

Conclusion
4-Fluoro-2-methoxy-3-methylbenzoic acid represents a chemical entity with significant

potential for further investigation in both academic and industrial research. While its public

documentation is currently limited, this guide provides a foundational framework for

understanding its properties and potential synthesis. The unique combination of functional

groups on the aromatic ring makes it a promising scaffold for the development of novel

pharmaceuticals and advanced materials. As with any chemical research, all experimental work

should be conducted with appropriate safety precautions and after a thorough review of

relevant literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6335432/docs#a-comprehensive-technical-guide-to-
4-fluoro-2-methoxy-3-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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